N,N-diethyl-2-(2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide

• IUPAC Name: N,N-diethyl-2-[2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]phenoxy]acetamide
• InChI: InChI=1S/C21H23N3O3/c1-4-24(5-2)19(25)14-26-18-9-7-6-8-17(18)21-22-20(23-27-21)16-12-10-15(3)11-13-16/h6-13H,4-5,14H2,1-3H3
• InChI Key: WUJPUJZHNZWTEW-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)COC1=CC=CC=C1C2=NC(=NO2)C3=CC=C(C=C3)C
• Molecular Formula: C21H23N3O3
• Molecular Weight: 365.4 g/mol

Description

N,N-diethyl-2-(2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as "ODETD" and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of ODETD is not fully understood, but it is believed to involve the modulation of certain biological targets, including enzymes and receptors. ODETD has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation and pain. It has also been shown to modulate the activity of certain receptors, including the adenosine A2A receptor.
Biochemical and Physiological Effects:
ODETD has been shown to have various biochemical and physiological effects, including anti-inflammatory and analgesic effects. It has also been shown to modulate the activity of certain receptors, which may have implications for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

ODETD has several advantages for lab experiments, including its stability and ease of synthesis. However, it also has some limitations, including its low solubility in water and its potential toxicity.

Future Directions

There are several future directions for the study of ODETD. One potential direction is the further investigation of its anti-inflammatory and analgesic properties for the development of new drugs. Another potential direction is the study of its potential as a drug delivery system for various drugs. Additionally, further research is needed to fully understand the mechanism of action of ODETD and its potential applications in environmental science.

Synthesis Methods

ODETD can be synthesized using various methods, including the reaction of 2-(2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetic acid with diethylamine. The reaction is carried out in the presence of a catalyst, such as triethylamine, in an organic solvent, such as dichloromethane. The resulting product is purified using column chromatography to obtain pure ODETD.

Scientific Research Applications

ODETD has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and environmental science. In medicinal chemistry, ODETD has been investigated for its anti-inflammatory and analgesic properties. It has also been studied for its potential as a drug delivery system for various drugs.
In biochemistry, ODETD has been investigated for its mechanism of action on various biological targets, including enzymes and receptors. It has been shown to inhibit the activity of certain enzymes and modulate the activity of certain receptors.
In environmental science, ODETD has been studied for its potential as a fluorescent probe for detecting heavy metal ions in water. It has also been investigated for its potential as a pesticide.